5-(2-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O/c1-11-7-9-13(10-8-11)15-17-16(19-18-15)14-6-4-3-5-12(14)2/h3-10H,1-2H3
• InChI Key: GNSCVZNDOFTPRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

5-(2-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as MOXD and has a molecular formula of C15H12N2O. It is a heterocyclic compound that contains both oxygen and nitrogen atoms in its structure.

Mechanism of Action

The mechanism of action of MOXD is not fully understood. However, it is believed that MOXD interacts with various cellular targets and modulates their activity. MOXD has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its biological activity.
Biochemical and physiological effects:
MOXD has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic applications. MOXD has also been shown to have neuroprotective effects and may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MOXD in lab experiments is its relatively simple synthesis method. MOXD is also readily available and can be easily obtained from commercial sources. However, one of the limitations of using MOXD in lab experiments is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of MOXD. One potential direction is the further exploration of its potential applications in organic electronics. MOXD may also be studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Additionally, the development of new synthesis methods for MOXD may lead to the discovery of new derivatives with improved properties.

Synthesis Methods

The synthesis of MOXD can be carried out using various methods. One of the most commonly used methods is the reaction of 2-methylbenzohydrazide with 4-methylbenzoyl chloride in the presence of an acid catalyst. This reaction leads to the formation of MOXD as the final product.

Scientific Research Applications

MOXD has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of MOXD is in the field of organic electronics. MOXD has been shown to have good electron transport properties, making it a potential candidate for use in electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).